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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of several key halogenated dinitroaniline

herbicides, including trifluralin, pendimethalin, oryzalin, and ethalfluralin. These compounds are

widely utilized as pre-emergence herbicides for the control of annual grasses and some

broadleaf weeds in a variety of agricultural applications. Their primary mechanism of action

involves the disruption of microtubule polymerization, a critical process for cell division and

elongation in plants. This guide presents a summary of their physicochemical properties, a

comparison of their herbicidal efficacy, detailed experimental protocols for their synthesis and

analysis, and a visualization of their molecular mechanism of action.

Quantitative Data Summary
The following tables summarize the key physicochemical and herbicidal properties of the

selected halogenated dinitroanilines.

Table 1: Physicochemical Properties of Halogenated Dinitroanilines
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Property Trifluralin Pendimethalin Oryzalin Ethalfluralin

Chemical

Structure

α,α,α-trifluoro-

2,6-dinitro-N,N-

dipropyl-p-

toluidine

N-(1-

ethylpropyl)-3,4-

dimethyl-2,6-

dinitrobenzenami

ne

4-

(dipropylamino)-

3,5-

dinitrobenzenesu

lfonamide

N-ethyl-N-(2-

methyl-2-

propenyl)-2,6-

dinitro-4-

(trifluoromethyl)b

enzenamine

Molecular

Formula
C₁₃H₁₆F₃N₃O₄ C₁₃H₁₉N₃O₄ C₁₂H₁₈N₄O₆S C₁₃H₁₄F₃N₃O₄

Molecular Weight

( g/mol )
335.28 281.31 346.36 333.26

Melting Point

(°C)
48.5 - 49 54 - 58 141 - 142 55 - 56

Water Solubility

(mg/L at 20-

25°C)

0.22 - 0.33[1] 0.33[1] 2.5 0.2

Vapor Pressure

(kPa at 25°C)
9.5 x 10⁻³ 1.94 x 10⁻³[1] 1.33 x 10⁻⁷ 1.17 x 10⁻²

Table 2: Comparative Herbicidal Efficacy of Halogenated Dinitroanilines
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Herbicide Target Weed Species Efficacy/Observation

Trifluralin
Amaranthus retroflexus

(Redroot Pigweed)

Effective control, but specific

IC50 values are not readily

available in comparative

studies.

Echinochloa crus-galli

(Barnyardgrass)

Effective control, but specific

IC50 values are not readily

available in comparative

studies.

Pendimethalin
Amaranthus retroflexus

(Redroot Pigweed)

Effective control, but specific

IC50 values are not readily

available in comparative

studies.

Echinochloa crus-galli

(Barnyardgrass)

Effective control, but specific

IC50 values are not readily

available in comparative

studies.

Oryzalin General (in vitro)

Inhibits plant tubulin

polymerization with a Ki of

approximately 2.59 x 10⁶ M[2].

Ethalfluralin General

Generally effective against

annual grasses and some

broadleaf weeds.

Mechanism of Action: Microtubule Disruption
Halogenated dinitroanilines exert their herbicidal effects by binding to tubulin, the protein

subunit of microtubules.[1] This binding disrupts the assembly and disassembly dynamics of

microtubules, which are essential components of the plant cell cytoskeleton. The

consequences of this disruption are severe, leading to an arrest of mitosis at pro-metaphase,

inhibition of cell plate formation, and ultimately, the cessation of root and shoot growth.[3]
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Mechanism of Action of Halogenated Dinitroanilines
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Caption: Mechanism of action of halogenated dinitroanilines.

Experimental Protocols
General Synthesis of 2,6-Dinitroaniline Herbicides
This protocol describes a general method for the synthesis of 2,6-dinitroaniline derivatives,

which can be adapted for specific compounds by varying the starting materials.

Materials:

Substituted 4-chloro-3,5-dinitrobenzotrifluoride or related chlorinated precursor
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Appropriate primary or secondary amine (e.g., di-n-propylamine for trifluralin)

Anhydrous solvent (e.g., ethanol, acetonitrile)

Triethylamine (or other suitable base)

Standard laboratory glassware and reflux apparatus

Magnetic stirrer and heating mantle

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

Dissolve the chlorinated precursor (1 equivalent) in the anhydrous solvent in a round-bottom

flask equipped with a magnetic stir bar and reflux condenser.

Add the desired amine (1.1 equivalents) and triethylamine (1.1 equivalents) to the reaction

mixture.

Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) and wash with

water to remove any salts.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the crude product by recrystallization from an appropriate solvent system to yield the

pure 2,6-dinitroaniline derivative.

Characterize the final product by techniques such as NMR, IR, and mass spectrometry.
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General Synthesis Workflow
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Caption: General workflow for the synthesis of dinitroanilines.
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Pre-emergence Herbicidal Activity Assay
This protocol outlines a method for evaluating the pre-emergence herbicidal activity of

dinitroaniline compounds.

Materials:

Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli)

Potting soil or a sand/soil mixture

Pots or trays

Dinitroaniline compounds to be tested

Solvent for dissolving compounds (e.g., acetone)

Surfactant

Growth chamber or greenhouse with controlled temperature, light, and humidity

Spraying equipment calibrated for uniform application

Procedure:

Fill pots or trays with the soil mixture and sow the weed seeds at a uniform depth.

Prepare a series of concentrations for each dinitroaniline compound by dissolving them in

the solvent and adding a surfactant to aid in dispersion. A control group with only solvent and

surfactant should also be prepared.

Apply the herbicide solutions evenly to the soil surface using the calibrated sprayer. Ensure a

consistent application volume across all treatments.

Place the pots or trays in the growth chamber or greenhouse under optimal conditions for

weed germination and growth.

Water the pots as needed, taking care not to disturb the soil surface.
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After a predetermined period (e.g., 14-21 days), assess the herbicidal activity. This can be

done by:

Counting the number of emerged seedlings in each pot.

Visually rating the phytotoxicity on a scale (e.g., 0-100%, where 0 is no effect and 100 is

complete kill).

Harvesting the above-ground biomass and measuring the fresh or dry weight.

Calculate the germination inhibition percentage or the growth reduction percentage for each

treatment relative to the control.

If a dose-response study is conducted, the IC50 (concentration that causes 50% inhibition)

can be calculated using appropriate statistical software.
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Herbicidal Activity Assay Workflow

Seed Sowing

Herbicide Solution Preparation

Herbicide Application

Incubation in Growth Chamber

Data Collection:
- Seedling Count

- Phytotoxicity Rating
- Biomass Measurement

Data Analysis:
- Inhibition %

- IC50 Calculation

Results

Click to download full resolution via product page

Caption: Workflow for pre-emergence herbicidal activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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